![molecular formula C19H24N2O4S2 B2412226 4-ethyl-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide CAS No. 946373-91-7](/img/structure/B2412226.png)
4-ethyl-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-ethyl-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a sulfonamide derivative that has been synthesized using specific methods, and its mechanism of action and biochemical and physiological effects have been studied to determine its usefulness in research.
Scientific Research Applications
Structural Characteristics and Ligand Behavior
Compounds containing sulfonamide groups, similar to 4-ethyl-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide, have been reported to exhibit interesting structural characteristics and serve as ligands for metal coordination. For example, research has shown that sulfonamides derived from 2-picolylamine can form coordination compounds with Zn(II), displaying a distorted tetrahedral environment for Zn2+ ions with bidentate ligands through nitrogen atoms from sulfonamidate and quinoline groups (Macías et al., 2003). Similarly, sulfonamides have been utilized in the synthesis and structural characterization of complexes, demonstrating their potential as bidentate ligands and showcasing their structural diversity and applicability in coordination chemistry (Jacobs et al., 2013).
Biochemical Interactions and Therapeutic Potentials
The biochemical interactions of sulfonamide derivatives have been extensively studied, particularly their inhibitory effects on enzymes and potential therapeutic applications. For instance, certain sulfonamide derivatives have been evaluated for their anti-cancer activities against various cancer cell lines, highlighting the sulfonamide fragment's role in reducing cell proliferation and inducing pro-apoptotic genes (Cumaoğlu et al., 2015). Additionally, research into sulfonamides bearing the 1,4-benzodioxane moiety has demonstrated significant inhibitory effects against enzymes like lipoxygenase, indicating their potential as biochemical tools and therapeutic agents (Irshad et al., 2016).
Properties
IUPAC Name |
4-ethyl-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O4S2/c1-3-15-7-11-18(12-8-15)27(24,25)20-17-10-9-16-6-5-13-21(19(16)14-17)26(22,23)4-2/h7-12,14,20H,3-6,13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCQHBMPOCYCCKD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3S(=O)(=O)CC)C=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.